1H-pyrrole-3-sulfonyl chloride

• Molecular Formula: C4H4ClNO2S
• Molecular Weight: 165.60 g/mol
• IUPAC Name: 1H-pyrrole-3-sulfonyl chloride
• InChI: InChI=1S/C4H4ClNO2S/c5-9(7,8)4-1-2-6-3-4/h1-3,6H
• InChI Key: ASFNGLILFCMNSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC=C1S(=O)(=O)Cl

Description

1H-pyrrole-3-sulfonyl chloride is a useful research compound. Its molecular formula is C4H4ClNO2S and its molecular weight is 165.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 16.9 g (100 mmol) of Compound 1 and 22.9 g (110 mmol) of phosphorus pentachloride in 750 ml of diethyl ether was stirred at room temperature for 2 hours, and was then refluxed for 4 hours. After the reaction mixture was allowed to cooled down, it was filtered. The filtrate was washed successively with ice water (twice), a chilled, saturated aqueous solution of sodium hydrogencarbonate, ice water and a chilled, saturated aqueous solution of sodium chloride. The organic layer was dried over anhydrous sodium sulfate and then concentrated under reduced pressure, whereby 11.2 g of 3-pyrrolesulfonyl chloride were obtained as crude crystals.